molecular formula C11H18N2O3 B6187048 tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate CAS No. 1628162-75-3

tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate

Cat. No.: B6187048
CAS No.: 1628162-75-3
M. Wt: 226.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate” is a bicyclic compound with a tertiary butyl group and a carboxylate ester group. It also contains a diazabicyclo[3.2.1]octane ring system, which is a type of azabicyclic compound .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the bicyclic ring system, the tert-butyl group, and the carboxylate ester group. The stereochemistry at the 1R and 5S positions would also be a key feature .


Chemical Reactions Analysis

As an ester, this compound could undergo reactions such as hydrolysis, reduction, and transesterification. The bicyclic ring system could also participate in various reactions depending on the conditions .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the ester group could make it polar and potentially soluble in polar solvents. The bicyclic ring system could contribute to its rigidity and possibly its boiling and melting points .

Future Directions

The future research directions for this compound could include exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate involves the condensation of tert-butyl 2-oxoacetate with (1R,5S)-3,8-diazabicyclo[3.2.1]octan-8-one in the presence of a base, followed by esterification with a carboxylic acid.", "Starting Materials": [ "tert-butyl 2-oxoacetate", "(1R,5S)-3,8-diazabicyclo[3.2.1]octan-8-one", "base", "carboxylic acid" ], "Reaction": [ "Step 1: Condensation of tert-butyl 2-oxoacetate with (1R,5S)-3,8-diazabicyclo[3.2.1]octan-8-one in the presence of a base to form the corresponding enolate intermediate.", "Step 2: Addition of the carboxylic acid to the enolate intermediate to form the tert-butyl ester of the carboxylic acid.", "Step 3: Hydrolysis of the tert-butyl ester to yield the desired compound, tert-butyl (1R,5S)-2-oxo-3,8-diazabicyclo[3.2.1]octane-8-carboxylate." ] }

CAS No.

1628162-75-3

Molecular Formula

C11H18N2O3

Molecular Weight

226.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.